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Compound of Interest

Compound Name:
Potassium 4-

fluorophenyltrifluoroborate

Cat. No.: B063626 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents is paramount to ensuring laboratory safety and environmental

protection. This guide provides detailed, step-by-step procedures for the safe disposal of

Potassium 4-fluorophenyltrifluoroborate (CAS: 192863-35-7), a stable organoboron

compound widely used in organic synthesis.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to be aware of the hazards associated

with Potassium 4-fluorophenyltrifluoroborate. This compound is known to cause skin and

serious eye irritation, and may also cause respiratory irritation[1][2]. Therefore, adherence to

strict safety protocols is mandatory.

Personal Protective Equipment (PPE): Always wear the following PPE when handling

Potassium 4-fluorophenyltrifluoroborate:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Respiratory Protection: A NIOSH-approved N95 dust mask or higher-level respirator to avoid

inhalation of dust particles[1].
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Body Protection: A laboratory coat and closed-toe shoes.

Quantitative Safety and Disposal Data
The following table summarizes the key hazard and disposal information for Potassium 4-
fluorophenyltrifluoroborate.

Parameter Value/Information Source

GHS Hazard Statements

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

[1][2]

GHS Precautionary

Statements

P261, P264, P271, P280,

P302+P352,

P305+P351+P338

[1][2]

Personal Protective Equipment
Dust mask type N95 (US),

Eyeshields, Gloves
[1]

Disposal Method

Dispose of as special waste

via a licensed disposal

company.

[3][4][5][6]

Containerization
Keep in suitable, closed

containers for disposal.
[2]

Step-by-Step Disposal Protocol
The recommended procedure for the disposal of Potassium 4-fluorophenyltrifluoroborate is

through a licensed and approved waste disposal facility. Direct disposal into drains or the

environment is strictly prohibited[2].

Experimental Protocol for Waste Packaging:

Select a Designated Area: Conduct the waste packaging in a well-ventilated area, preferably

within a chemical fume hood to minimize inhalation risks[7].
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Prepare the Waste Container: Obtain a clearly labeled, sealable, and chemically resistant

waste container. The label should include "Hazardous Waste," the chemical name

"Potassium 4-fluorophenyltrifluoroborate," and the associated hazard symbols.

Inerting the Chemical: To prevent dispersal of the fine powder, carefully mix the Potassium
4-fluorophenyltrifluoroborate waste with an inert absorbent material such as sand or

vermiculite[3]. This should be done in a manner that avoids generating dust.

Transfer to Waste Container: Carefully transfer the mixture into the prepared hazardous

waste container.

Seal and Decontaminate: Securely seal the container. Decontaminate the exterior of the

container and any tools used during the process with an appropriate solvent (e.g., 70%

ethanol) and wipe dry.

Storage Pending Disposal: Store the sealed container in a designated, secure hazardous

waste accumulation area, away from incompatible materials, until it is collected by a licensed

waste disposal service.

Documentation: Maintain a log of the chemical waste, including the quantity and date of

disposal.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of Potassium 4-
fluorophenyltrifluoroborate.
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Disposal Workflow for Potassium 4-fluorophenyltrifluoroborate
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By adhering to these procedures, laboratory personnel can ensure the safe and

environmentally responsible disposal of Potassium 4-fluorophenyltrifluoroborate, fostering a

culture of safety and compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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